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Cat. No.: B1201793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the radioactive decay

properties of Actinium-228 (Ac-228), a key radionuclide in the Thorium-232 decay series. This

document details its decay mode, energy spectrum, and the experimental methodologies used

for its characterization, presenting critical data for researchers and professionals in nuclear

medicine, radiochemistry, and drug development.

Core Decay Characteristics of Actinium-228
Actinium-228 is a beta-emitting radionuclide with a half-life of 6.15 hours.[1][2][3][4] It is a

naturally occurring isotope found in thorium ores, arising from the beta decay of Radium-228.

[1][3] The decay of Ac-228 is characterized by the emission of a beta particle (an electron),

leading to the formation of its daughter nuclide, Thorium-228 (Th-228). This process is

accompanied by the release of a complex spectrum of gamma rays as the daughter nucleus

transitions to its ground state.

Quantitative Decay Data
The following tables summarize the key quantitative data associated with the radioactive decay

of Actinium-228.

Table 1: General Properties of Actinium-228
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Property Value

Half-life 6.15 (2) hours[2]

Primary Decay Mode Beta (β-) Decay (100%)[2]

Daughter Nuclide Thorium-228 (228Th)[1][2]

Parent Nuclide Radium-228 (228Ra)[5][6]

Beta Decay Energy (Q-value) 2127.045 (2.979) keV[5]

Mean Electron Energy 0.44945 MeV[7]

Mean Photon Energy 0.86714 MeV[7]

Table 2: Prominent Gamma Ray Emissions

This table lists the most intense gamma rays emitted following the beta decay of Ac-228.

Energy (keV) Intensity (%)

911.20 25.8[8]

338.32 11.27[8]

968.97 15.8[8]

463.004 4.4

794.947 4.3

209.253 4.1

1588.20 2.9

Note: The intensities of gamma rays can vary slightly between different data evaluations. The

values presented here are representative of commonly accepted data.

Table 3: Beta Decay Energy Spectrum
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The beta decay of Ac-228 results in a continuous energy spectrum of emitted electrons, up to a

maximum energy (Q-value). The decay proceeds through multiple branches to various excited

states of the Th-228 daughter nucleus.

Beta Endpoint Energy
(keV)

Transition Probability (%)
Daughter Level Energy
(keV)

399.5 1.93 1724.283

435.4 2.50 1688.394

477.8 4.12 1645.954

535.5 8.8 1588.20

826.4 1.46 1297.3

955.4 3.39 1168.3

Note: This table highlights some of the more probable beta transitions. The complete decay

scheme is highly complex with many low-probability branches.

Decay Scheme Visualization
The decay of Actinium-228 is part of the larger Thorium-232 decay chain. The following

diagrams illustrate the immediate decay pathway involving Ac-228 and a more detailed look at

its beta decay and subsequent gamma emissions.

Radium-228 (Ra-228)
(Half-life: 5.75 years)

Actinium-228 (Ac-228)
(Half-life: 6.15 hours)

β- decay Thorium-228 (Th-228)
(Half-life: 1.91 years)

β- decay

Click to download full resolution via product page

Figure 1: Decay of Ra-228 to Ac-228 and subsequent decay to Th-228.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1201793?utm_src=pdf-body
https://www.benchchem.com/product/b1201793?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Actinium-228

Thorium-228

Ac-228

Excited State 1

β- decay

Excited State 2

γ emission (e.g., 911.20 keV)

Excited State 3

γ emission (e.g., 338.32 keV)

Th-228 (Ground State)

γ emission

Click to download full resolution via product page

Figure 2: Beta decay of Ac-228 to excited states of Th-228 and subsequent gamma emissions.

Experimental Protocols
The characterization of the Ac-228 decay spectrum requires a combination of radiochemical

separation and nuclear spectroscopy techniques.

Radiochemical Separation of Actinium-228
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To accurately measure the decay properties of Ac-228, it must first be separated from its

parent, Ra-228, and other radionuclides in the decay chain. This is crucial to avoid spectral

interferences.

Sample Preparation: Samples containing Ra-228, such as aged thorium compounds or

environmental samples, are brought into a suitable chemical form, typically an acidic

solution.

Secular Equilibrium: Before separation, the sample is often stored for a period (e.g., at least

30 hours) to allow for the ingrowth of Ac-228 and to approach secular equilibrium with its

parent, Ra-228.[9]

Separation Technique:

Solvent Extraction: A common method involves the use of liquid-liquid extraction. For

instance, Di(2-ethylhexyl) phosphoric acid (HDEHP) can be used to selectively extract Ac-

228.

Ion Exchange/Extraction Chromatography: An alternative and often preferred method

utilizes extraction chromatographic resins. These resins can be highly selective for

actinium, allowing for its separation from radium and other interfering ions. The Ac-228 is

then eluted from the resin using an appropriate acid solution.

Gamma-Ray Spectroscopy
High-purity germanium (HPGe) detectors are the standard for high-resolution gamma-ray

spectroscopy of Ac-228.

Detector and Calibration: A coaxial n-type HPGe detector with high efficiency and excellent

energy resolution is typically used. The detector must be calibrated for both energy and

efficiency using standard radioactive sources with well-known gamma-ray energies and

intensities.

Sample Measurement: The separated Ac-228 sample is placed in a well-defined geometry

relative to the detector. The gamma-ray spectrum is then acquired over a sufficient time to

achieve good counting statistics.
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Spectral Analysis: The resulting spectrum is analyzed to identify the characteristic gamma-

ray peaks of Ac-228. The energy and net peak area of each photopeak are determined.

Coincidence Summing Correction: Due to the complex cascade of gamma rays emitted in

the decay of Ac-228, coincidence summing effects can be significant. This phenomenon can

lead to an underestimation of the true intensity of some gamma rays. Corrections for

coincidence summing must be applied, often using well-characterized detector models and

specialized software, to obtain accurate emission probabilities.

Beta Spectroscopy
The continuous nature of the beta spectrum requires specialized techniques for its

measurement.

Instrumentation: An iron-free beta spectrometer or a plastic or silicon semiconductor detector

can be used to measure the energy of the emitted beta particles.

Source Preparation: A thin, uniform source of purified Ac-228 is prepared to minimize self-

absorption of the beta particles.

Data Acquisition: The beta spectrum is recorded, and the endpoint energy is determined.

Kurie Plot Analysis: A Kurie plot (or Fermi-Kurie plot) is often constructed from the beta

spectrum data. For an allowed transition, this plot should yield a straight line that can be

extrapolated to the energy axis to determine the endpoint energy of the beta decay.

The following diagram illustrates a general workflow for the experimental characterization of Ac-

228.
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Figure 3: Experimental workflow for the characterization of Ac-228 decay.

Conclusion
Actinium-228 is a radionuclide of significant interest due to its position in the Thorium-232

decay chain and its complex decay scheme. A thorough understanding of its decay

characteristics, including its half-life, beta and gamma energy spectra, is essential for

applications in nuclear physics, environmental monitoring, and the development of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1201793?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


radiopharmaceuticals. The experimental determination of these properties relies on precise

radiochemical separations and advanced spectroscopic techniques, with careful consideration

of factors such as coincidence summing. The data and methodologies presented in this guide

provide a foundational resource for scientists and researchers working with this important

isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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